(3Z)-1-(4-methylbenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

Specification

• CAS No.: 894674-20-5
• Molecular Formula: C22H17F3N2O3S2
• Molecular Weight: 478.5
• IUPAC Name: (3Z)-1-[(4-methylphenyl)methyl]-2,2-dioxo-3-[[3-(trifluoromethyl)anilino]methylidene]thieno[3,2-c]thiazin-4-one
• Standard InChI: InChI=1S/C22H17F3N2O3S2/c1-14-5-7-15(8-6-14)13-27-18-9-10-31-21(18)20(28)19(32(27,29)30)12-26-17-4-2-3-16(11-17)22(23,24)25/h2-12,26H,13H2,1H3/b19-12-
• Standard InChI Key: OJIATGDSWCOJLM-UNOMPAQXSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=CC(=C4)C(F)(F)F)S2(=O)=O)SC=C3

Introduction

Synthesis

The synthesis of (3Z)-1-(4-methylbenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c]thiazin-4(3H)-one 2,2-dioxide typically involves multiple steps, utilizing various organic synthesis techniques. Common synthetic pathways may include:

• Retrosynthetic analysis: Identifying simpler precursor compounds.

• Multi-step reactions: Employing techniques such as condensation reactions and nucleophilic substitutions.

Key parameters during synthesis include temperature control, solvent choice, and reaction time, which significantly affect yield and purity.

Mechanism of Action

Understanding the mechanism of action for this compound requires knowledge of its biological targets. Potential mechanisms could involve:

• Interaction with specific enzymes or receptors.

• Modulation of signaling pathways related to disease processes.

Research studies may explore how this compound interacts at a molecular level with biological systems, potentially leading to therapeutic applications in areas such as oncology or inflammation.

Applications

Given its structural characteristics, (3Z)-1-(4-methylbenzyl)-3-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1H-thieno[3,2-c]thiazin-4(3H)-one 2,2-dioxide may have several potential applications:

• Pharmaceutical development: Investigating its efficacy as a therapeutic agent.

• Biological research: Studying its interactions with cellular pathways.

Research Findings

Current research indicates that compounds with similar structures often target pathways involved in cancer proliferation or inflammation. Studies on thiazine derivatives have shown promising results in preclinical models, suggesting potential for further development into effective therapeutic agents.